Cas no 2168408-98-6 (7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine)
7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine Chemical and Physical Properties
Names and Identifiers
-
- 7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine
- 2168408-98-6
- 7'-fluoro-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-4'-amine
- EN300-1458111
-
- Inchi: 1S/C12H14FN/c13-8-1-2-9-10(7-8)12(5-6-12)4-3-11(9)14/h1-2,7,11H,3-6,14H2
- InChI Key: KFJXOCULDWQSDK-UHFFFAOYSA-N
- SMILES: FC1C=CC2C(CCC3(C=2C=1)CC3)N
Computed Properties
- Exact Mass: 191.111027613g/mol
- Monoisotopic Mass: 191.111027613g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26Ų
7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1458111-1.0g |
7'-fluoro-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-4'-amine |
2168408-98-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1458111-50mg |
7'-fluoro-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-4'-amine |
2168408-98-6 | 50mg |
$1104.0 | 2023-09-29 | ||
| Enamine | EN300-1458111-100mg |
7'-fluoro-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-4'-amine |
2168408-98-6 | 100mg |
$1157.0 | 2023-09-29 | ||
| Enamine | EN300-1458111-250mg |
7'-fluoro-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-4'-amine |
2168408-98-6 | 250mg |
$1209.0 | 2023-09-29 | ||
| Enamine | EN300-1458111-500mg |
7'-fluoro-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-4'-amine |
2168408-98-6 | 500mg |
$1262.0 | 2023-09-29 | ||
| Enamine | EN300-1458111-1000mg |
7'-fluoro-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-4'-amine |
2168408-98-6 | 1000mg |
$1315.0 | 2023-09-29 | ||
| Enamine | EN300-1458111-2500mg |
7'-fluoro-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-4'-amine |
2168408-98-6 | 2500mg |
$2576.0 | 2023-09-29 | ||
| Enamine | EN300-1458111-5000mg |
7'-fluoro-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-4'-amine |
2168408-98-6 | 5000mg |
$3812.0 | 2023-09-29 | ||
| Enamine | EN300-1458111-10000mg |
7'-fluoro-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-4'-amine |
2168408-98-6 | 10000mg |
$5652.0 | 2023-09-29 |
7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine
Professional Introduction to Compound with CAS No. 2168408-98-6 and Product Name: 7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine
The compound with the CAS number 2168408-98-6 and the product name 7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluoro substituent and a spirocyclopropane core in the naphthalene derivative suggests intriguing pharmacological properties that make it a promising candidate for further investigation.
Recent research in the domain of heterocyclic compounds has highlighted the importance of spirocyclic structures in enhancing biological activity. The spirocyclopropane moiety, in particular, is known for its ability to induce conformational rigidity, which can significantly influence the binding affinity and selectivity of a compound towards biological targets. In the case of 7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine, this structural feature may contribute to its potential as an effective pharmacophore in the design of novel therapeutic agents.
The incorporation of a fluoro group at the 7' position of the naphthalene ring adds another layer of complexity to this compound. Fluorine atoms are frequently employed in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and electronic properties of molecules. The electron-withdrawing nature of fluorine can enhance the binding interactions between the compound and its biological target, thereby improving its pharmacological efficacy. This feature makes 7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine a particularly interesting subject for further exploration.
Current studies in the field of drug discovery have demonstrated that spirocyclic compounds often exhibit enhanced bioavailability and reduced toxicity compared to their acyclic counterparts. The rigid structure provided by the spirocyclopropane ring can prevent unwanted conformational changes that might lead to off-target effects. Additionally, the presence of a naphthalene core is well-documented for its role in various biological processes, making it a versatile scaffold for drug development. The combination of these structural elements in 7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine suggests a multifaceted approach to designing drugs with improved pharmacological profiles.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The unique structural features of 7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine may allow it to interact with specific neurotransmitter receptors or enzymes involved in conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. Preliminary computational studies have indicated that this compound could exhibit high affinity for certain receptor targets, making it a promising candidate for further experimental validation.
In addition to its potential in neurological applications, 7 '-fluoro -3',4 '-dihydro -2'H -spirocyclopropane -1 ,1 '-naphthalene -4 '-amine may also find utility in oncology research. The spirocyclopropane core has been shown to interfere with DNA replication and transcription processes in cancer cells, leading to their selective inhibition. The fluorine substituent further enhances this effect by improving metabolic stability and target binding affinity. These properties make this compound an attractive candidate for development as an anticancer agent.
The synthesis of 7 '-fluoro -3',4 '-dihydro -2'H -spirocyclopropane -1 ,1 '-naphthalene -4 '-amine presents both challenges and opportunities for synthetic chemists. The spirocyclopropane ring requires careful construction to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce complex heterocyclic compounds like this one on a scalable basis. Recent innovations in catalytic reactions have further streamlined the synthesis process, reducing both time and resource requirements.
As research continues to uncover new applications for spirocyclic compounds, 7 '-fluoro -3',4 '-dihydro -2'H -spirocyclopropane -1 ,1 '-naphthalene -4 '-amine is poised to play a significant role in pharmaceutical development. Its unique structural features offer a combination of rigidity and functional diversity that makes it an ideal candidate for designing drugs with enhanced efficacy and reduced side effects. Future studies will likely focus on optimizing its pharmacological properties through structural modifications and exploring its potential in various therapeutic contexts.
In conclusion,7 '-fluoro -3',4 '-dihydro -2'H -spirocyclopropane -1 ,1 '-naphthalene -4 '-amine represents a cutting-edge compound with significant promise in pharmaceutical chemistry. Its innovative structure combines elements known for their biological activity, making it a valuable asset in the search for new therapeutic agents. As research progresses, this compound is expected to contribute substantially to advancements in drug development across multiple therapeutic areas.
2168408-98-6 (7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)